Cas no 2418648-84-5 (lithium(1+) 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylate)

• Product Name: lithium(1+) 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylate
• CAS No: 2418648-84-5
• MF: C₁₅H₁₇LiN₄O₂
• MW: 292.26208281517
• MDL: MFCD32679422
• CID: 5675820
• PubChem ID: 154577630
• Update Time: 2025-06-11

lithium(1+) 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Lithium;1-benzyl-3-(1,2,4-triazol-1-yl)piperidine-3-carboxylate
• lithium(1+) 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylate
• 2418648-84-5
• EN300-26664317

• MDL： MFCD32679422
• Inchi： 1S/C15H18N4O2.Li/c20-14(21)15(19-12-16-11-17-19)7-4-8-18(10-15)9-13-5-2-1-3-6-13;/h1-3,5-6,11-12H,4,7-10H2,(H,20,21);/q;+1/p-1
• InChI Key： ZURGRXIZZFTBGT-UHFFFAOYSA-M
• SMILES： [O-]C(C1(CN(CC2C=CC=CC=2)CCC1)N1C=NC=N1)=O.[Li+]

Computed Properties

• Exact Mass: 292.15115423g/mol
• Monoisotopic Mass: 292.15115423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.1Ų

Additional information on lithium(1+) 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylate

Lithium(1+) 1-Benzyl-3-(1H-1,2,4-Triazol-1-yl)piperidine-3-carboxylate (CAS No. 2418648-84-5): A Comprehensive Overview

Lithium(1+) 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylate (CAS No. 2418648-84-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, particularly in the treatment of neurological disorders and other medical conditions.

The chemical structure of lithium(1+) 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylate consists of a piperidine ring substituted with a benzyl group and a 1H-1,2,4-triazole moiety, coordinated with a lithium ion. The presence of these functional groups imparts specific pharmacological properties to the molecule, making it a promising candidate for further investigation.

Recent studies have highlighted the potential of lithium(1+) 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylate in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of bacterial infections. The triazole moiety is known for its broad-spectrum antimicrobial properties, while the piperidine and benzyl groups contribute to the overall stability and bioavailability of the molecule.

In addition to its antimicrobial properties, lithium(1+) 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylate has been studied for its potential neuroprotective effects. Preclinical studies have demonstrated that this compound can effectively reduce oxidative stress and inflammation in neuronal cells. These findings suggest that it may have therapeutic applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The coordination with the lithium ion is another critical aspect of this compound's structure. Lithium ions are well-known for their mood-stabilizing properties and are commonly used in the treatment of bipolar disorder. The combination of lithium with the organic moiety may enhance its therapeutic efficacy while reducing side effects associated with traditional lithium therapy.

Clinical trials are currently underway to evaluate the safety and efficacy of lithium(1+) 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylate in various medical conditions. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profile. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

The synthesis of lithium(1+) 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the piperidine ring, introduction of the benzyl group, and attachment of the triazole moiety. The final step involves coordinating the lithium ion to the carboxylic acid group.

In conclusion, lithium(1+) 1-benzyl-3-(1H-1,2,4-triazol-1-yl)piperidine-3-carboxylate (CAS No. 2418648-84-5) represents a promising candidate for further exploration in medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it an attractive target for developing new therapeutic agents. Ongoing research and clinical trials will continue to shed light on its potential applications and contribute to advancements in healthcare.